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Compound Name: Bismuth iodide oxide

Cat. No.: B157305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Bismuth oxyiodide (BiOI) has emerged as a promising semiconductor material for a variety of

optoelectronic applications, including solar cells and photodetectors. Its non-toxic nature,

stability in ambient conditions, and favorable bandgap make it an attractive alternative to

conventional materials. This guide provides an objective comparison of the quantum efficiency

of BiOI-based devices with other key alternatives, supported by experimental data and detailed

methodologies.

Performance Comparison: Quantum Efficiency and
Key Metrics
The performance of BiOI-based devices is critically evaluated by their quantum efficiency,

which measures the device's effectiveness in converting incident photons into charge carriers.

This section presents a comparative summary of key performance metrics for solar cells and

photodetectors based on BiOI and its alternatives.

Solar Cell Performance
Bismuth oxyiodide has been investigated as a light-absorbing material in solar cells, showing

potential for future photovoltaic applications. The external quantum efficiency (EQE) is a critical

parameter, representing the ratio of collected charge carriers to incident photons at a specific

wavelength.
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Device Material Peak EQE (%)
Wavelength Range
of High EQE (nm)

Key Features

BiOI-based ~80%[1]
Broad response in the

visible spectrum

Defect-tolerant, air-

stable

Perovskite
>90% (in tandem with

Si)[2]

Tunable, broad

absorption across the

solar spectrum[3][4]

High power

conversion efficiency,

solution-processable

CdTe >80%[5] 500 - 850

Mature thin-film

technology, high

efficiency

CIGS >90% 400 - 1100
High efficiency, stable

performance

Photodetector Performance
In the realm of photodetection, BiOI-based devices have demonstrated high sensitivity and

responsivity. Key performance indicators for photodetectors include responsivity (photocurrent

generated per unit of incident optical power) and specific detectivity (D*), which signifies the

ability to detect weak optical signals.

Device Material
Peak Responsivity
(A/W)

Specific Detectivity
(D*) (Jones)

Wavelength Range

BiOI-based 78.33 mA/W[6] 4.61 x 10¹¹[6] Visible

Silicon (Si) ~0.6 ~10¹² - 10¹³ UV to Near-Infrared

Organic (OPD)
Can exceed 10⁶ (with

photomultiplication)[7]
>10¹² Tunable (UV-Vis-NIR)
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The accurate measurement of quantum efficiency is paramount for evaluating and comparing

the performance of optoelectronic devices. The following is a detailed protocol for determining

the External Quantum Efficiency (EQE), also known as Incident Photon-to-Current Conversion

Efficiency (IPCE).

Objective: To measure the ratio of the number of charge carriers collected by the device to the

number of incident photons as a function of wavelength.

Materials and Equipment:

Light Source: A broadband lamp, such as a Xenon arc lamp or a Tungsten-halogen lamp,

that provides stable illumination across the desired wavelength range.

Monochromator: A device to select and output a narrow band of wavelengths from the

broadband light source.

Optical Chopper: A rotating blade that periodically interrupts the light beam at a known

frequency, enabling the use of a lock-in amplifier for noise reduction.

Calibrated Reference Photodiode: A photodiode (e.g., silicon or germanium) with a known

spectral responsivity, traceable to a standards laboratory (e.g., NIST).

Device Under Test (DUT): The BiOI-based or alternative device to be characterized.

Source Meter/Potentiostat: To bias the DUT (if necessary) and measure the resulting

photocurrent.

Lock-in Amplifier: To selectively measure the photocurrent signal at the chopper frequency,

significantly improving the signal-to-noise ratio.

Computer with Control Software: To automate the measurement process, control the

monochromator, and record data from the lock-in amplifier and source meter.

Experimental Procedure:

System Calibration:
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Position the calibrated reference photodiode at the same location where the DUT will be

placed.

Scan the monochromator through the desired wavelength range.

At each wavelength, measure the photocurrent from the reference photodiode using the

lock-in amplifier.

Using the known spectral responsivity of the reference photodiode, calculate the incident

photon flux (photons per second) at each wavelength. This calibration step accounts for

the spectral characteristics of the light source and the transmission of the optical

components.

Device Measurement:

Replace the reference photodiode with the DUT.

Ensure that the electrical contacts to the DUT are secure. For a solar cell, the device is

typically held at short-circuit conditions (0V bias). For a photodetector, the measurement

may be performed at a specific reverse bias.

Scan the monochromator through the same wavelength range as in the calibration step.

At each wavelength, measure the photocurrent generated by the DUT using the lock-in

amplifier.

Data Analysis:

The External Quantum Efficiency (EQE) at each wavelength (λ) is calculated using the

following formula:

EQE(λ) = (I_DUT(λ) / q) / Φ(λ)

where:

I_DUT(λ) is the photocurrent measured from the DUT at wavelength λ.

q is the elementary charge (1.602 x 10⁻¹⁹ Coulombs).
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Φ(λ) is the incident photon flux at wavelength λ, determined during the calibration step.

To obtain the Internal Quantum Efficiency (IQE), the reflection (R) and transmission (T)

losses of the device must be measured separately using a spectrophotometer with an

integrating sphere. The IQE is then calculated as:

IQE(λ) = EQE(λ) / (1 - R(λ) - T(λ))

Visualizing the Process and Concepts
To better understand the experimental workflow and the relationships between different

quantum efficiency metrics, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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